Cas no 433704-05-3 (Ethyl 6-bromo-2-methyl-5-[2-oxo-2-(prop-2-en-1-yloxy)ethoxy]-1-benzofuran-3-carboxylate)

• Product name: Ethyl 6-bromo-2-methyl-5-[2-oxo-2-(prop-2-en-1-yloxy)ethoxy]-1-benzofuran-3-carboxylate
• CAS No: 433704-05-3
• MF: C₁₇H₁₇BrO₆
• MW: 397.217284917831
• CID: 5778575
• PubChem ID: 1840021

Ethyl 6-bromo-2-methyl-5-[2-oxo-2-(prop-2-en-1-yloxy)ethoxy]-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Z56858925
• ethyl 6-bromo-2-methyl-5-[2-oxo-2-(prop-2-en-1-yloxy)ethoxy]-1-benzofuran-3-carboxylate
• F1190-0171
• SR-01000247048
• ethyl 5-(2-(allyloxy)-2-oxoethoxy)-6-bromo-2-methylbenzofuran-3-carboxylate
• ethyl 6-bromo-2-methyl-5-(2-oxo-2-prop-2-enoxyethoxy)-1-benzofuran-3-carboxylate
• STK888168
• SR-01000247048-1
• 433704-05-3
• Oprea1_282283
• AKOS001061881
• 3-Benzofurancarboxylic acid, 6-bromo-2-methyl-5-[2-oxo-2-(2-propen-1-yloxy)ethoxy]-, ethyl ester
• Ethyl 6-bromo-2-methyl-5-[2-oxo-2-(prop-2-en-1-yloxy)ethoxy]-1-benzofuran-3-carboxylate

• Inchi： 1S/C17H17BrO6/c1-4-6-22-15(19)9-23-14-7-11-13(8-12(14)18)24-10(3)16(11)17(20)21-5-2/h4,7-8H,1,5-6,9H2,2-3H3
• InChI Key： XGLCPWGCGPBIHK-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)OC(C)=C2C(=O)OCC)OCC(=O)OCC=C

Computed Properties

• Exact Mass: 396.02085g/mol
• Monoisotopic Mass: 396.02085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75Ų
• XLogP3: 4.2

Experimental Properties

• Density: 1.409±0.06 g/cm3(Predicted)
• Boiling Point: 467.5±40.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on Ethyl 6-bromo-2-methyl-5-[2-oxo-2-(prop-2-en-1-yloxy)ethoxy]-1-benzofuran-3-carboxylate

Ethyl 6-Bromo-2-Methyl-5-[2-Oxo-2-(Prop-2-en-1-yloxy)ethoxy]-1-Benzofuran-3-Carboxylate: A Comprehensive Overview

Ethyl 6-Bromo-2-Methyl-5-[2-Oxo-2-(Prop-2-en-1-yloxy)ethoxy]-1-Benzofuran-3-Carboxylate, commonly referred to by its CAS number 433704-05-3, is a complex organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical synthesis and material engineering.

The molecular structure of Ethyl 6-Bromo... is characterized by a benzofuran ring system, which serves as the core framework. The substitution pattern includes a bromine atom at position 6, a methyl group at position 2, and a complex ethoxy group at position 5. The ethoxy group itself contains a ketone functionality (oxo group) and an allyloxy substituent, which introduces additional complexity and reactivity to the molecule.

Recent studies have highlighted the importance of such structurally diverse compounds in drug discovery and development. The presence of multiple functional groups in Ethyl 6-Bromo... makes it a versatile building block for constructing bioactive molecules with potential therapeutic applications. For instance, the bromine atom can act as a leaving group in substitution reactions, enabling the formation of diverse derivatives with varying biological activities.

The synthesis of Ethyl 6-Bromo... involves multi-step organic reactions, including nucleophilic substitutions, oxidations, and couplings. Researchers have optimized these reaction conditions to achieve high yields and purity levels, ensuring the compound's reliability for downstream applications.

In terms of applications, Ethyl 6-Bromo... has shown promise in the development of advanced materials, particularly in the field of polymer science. Its unique electronic properties and ability to undergo polymerization make it a candidate for creating high-performance polymers with tailored mechanical and thermal properties.

Furthermore, the compound's reactivity has been leveraged in click chemistry methodologies, where it serves as a key component in constructing complex molecular architectures with unprecedented efficiency. This has opened new avenues for its use in nanotechnology and drug delivery systems.

The latest research also points to potential applications in catalysis, where Ethyl 6-Bromo... can act as a ligand or precursor for metal catalysts with enhanced activity and selectivity. This underscores its versatility across multiple domains of chemical research.

In conclusion, Ethyl 6-Bromo... is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, combined with recent advancements in synthetic methods and application areas, positions it as a valuable tool for future innovations in chemistry and materials science.